Cas no 28953-98-2 (Thiocarbonic acid; O-Et ester)

• Product Name: Thiocarbonic acid; O-Et ester
• CAS No: 28953-98-2
• MF: C₆H₁₂O₄S₂
• MW: 212.287079811096
• CID: 2839421
• PubChem ID: 71356117
• Update Time: 2025-04-21

Thiocarbonic acid; O-Et ester Chemical and Physical Properties

Names and Identifiers

• 28953-98-2
• DTXCID30731012
• O-Ethyl carbonothioate
• DTXSID50780269
• Thiocarbonic acid; O-Et ester

• Inchi： 1S/2C3H6O2S/c2*1-2-5-3(4)6/h2*2H2,1H3,(H,4,6)
• InChI Key： DWVICOHQQNYZSJ-UHFFFAOYSA-N
• SMILES： CCOC(=O)S.CCOC(=S)O

Computed Properties

• Exact Mass: 105.00102557Da
• Monoisotopic Mass: 105.00102557Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 52.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 27.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiocarbonyl compounds Organic thiocarbonic acid derivatives